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Compound of Interest

Compound Name: Butyryl-L-carnitine-d3 (chloride)

CAS No.: 1334532-21-6

Cat. No.: B1383984

Get Quote

Introduction: The Critical Role of Carnitine in
Metabolism and Clinical Diagnostics
What is Carnitine and Why is it Important?
L-carnitine, a quaternary ammonium compound, is a vital nutrient essential for energy

metabolism.[1] It plays an indispensable role in the transport of long-chain fatty acids from the

cytoplasm into the mitochondrial matrix, where they are broken down through β-oxidation to

produce energy.[2][3] The body obtains carnitine from dietary sources, primarily meat and dairy

products, and through endogenous synthesis. Carnitine and its various acylated forms,

collectively known as acylcarnitines, are crucial for cellular energy production and modulating

the intramitochondrial coenzyme A (CoA) pool.[4]

The analysis of carnitine and acylcarnitine profiles in biological samples such as plasma,

serum, and dried blood spots is of significant biochemical, physiological, and clinical

importance.[5] It serves as a diagnostic and monitoring tool for inborn errors of metabolism,

particularly fatty acid oxidation defects and organic acidemias.[4][5][6] Furthermore, recent
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studies have highlighted the therapeutic potential of carnitine supplementation in various

conditions, including cardiovascular disease, Alzheimer's disease, and male infertility.[5]

The Carnitine Shuttle and Fatty Acid Oxidation
The primary function of L-carnitine is to act as a carrier molecule in the carnitine shuttle system.

This system facilitates the transport of long-chain fatty acyl-CoAs across the inner

mitochondrial membrane, a barrier that is otherwise impermeable to these molecules. The

process involves a series of enzymatic reactions that are critical for cellular energy

homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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